Cas no 101066-58-4 (4-Cyano-3-(trifluoromethyl)benzaldehyde)

• Product Name: 4-Cyano-3-(trifluoromethyl)benzaldehyde
• CAS No: 101066-58-4
• MF: C₉H₄F₃NO
• MW: 199.129372596741
• MDL: MFCD18250086
• CID: 3552844
• PubChem ID: 19958897
• Update Time: 2025-04-22

4-Cyano-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-formyl-2-(trifluoromethyl)-
• 4-cyano-3-(trifluoromethyl)benzaldehyde
• 4-Formyl-2-(trifluoromethyl)benzonitrile
• MFCD18250086
• AB72300
• DS-015015
• AS-46372
• SCHEMBL7835474
• 101066-58-4
• AKOS027339600
• CS-0112578
• CL9494
• 4-Cyano-3-(trifluoromethyl)benzaldehyde

• MDL： MFCD18250086
• Inchi： 1S/C9H4F3NO/c10-9(11,12)8-3-6(5-14)1-2-7(8)4-13/h1-3,5H
• InChI Key： DNBOMVSHDQDYJG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 199.024498g/mol
• Monoisotopic Mass: 199.024498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.13g/mol
• XLogP3: 2
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes